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Compound of Interest

Compound Name: Oleyl lactate

CAS No.: 42175-36-0

Cat. No.: B1624670

Get Quote

Introduction

Oleyl lactate, the ester of oleyl alcohol and lactic acid, is a lipophilic compound with

established applications in the cosmetics industry as an emollient. While its use in this sector is

well-documented, its potential in broader scientific and pharmaceutical research remains an

area of nascent exploration. This technical guide aims to provide a comprehensive overview of

oleyl lactate, focusing on its physicochemical properties, synthesis, and potential applications

for researchers, scientists, and drug development professionals. Due to the limited publicly

available data on the specific biological and pharmaceutical applications of oleyl lactate, this

guide will also draw upon information from structurally related long-chain fatty acid esters of

lactic acid to infer potential areas of investigation.

Physicochemical Properties
Oleyl lactate is characterized by the following identifiers and properties. A summary of its key

quantitative data is presented in Table 1.
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Property Value Source

CAS Number 42175-36-0 [1][2]

Molecular Formula C21H40O3 [3]

Molecular Weight 340.54 g/mol

IUPAC Name
[(Z)-octadec-9-enyl] 2-

hydroxypropanoate
[3]

Synonyms

Pelemol OL, Dermol OL,

Propanoic acid, 2-hydroxy-,

(9Z)-9-octadecenyl ester

[3]

Physical Description
Pale yellow to yellow clear

liquid

Function (Cosmetic) Emollient, Skin Conditioning [1][4]

Synthesis of Oleyl Lactate
The synthesis of oleyl lactate can be achieved through the esterification of lactic acid with

oleyl alcohol. While specific, detailed laboratory protocols for oleyl lactate are not extensively

published in peer-reviewed literature, general methods for the synthesis of lactic acid esters are

well-established. These typically involve direct esterification under acidic conditions or the use

of lactide, a cyclic diester of lactic acid.

A patented method for the preparation of "lactyl oleyl lactate" involves the reaction of oleyl

alcohol with lactide in the presence of an acid catalyst. This reaction can be carried out in the

absence of a solvent at temperatures ranging from 15°C to 100°C.[5]

A general workflow for the synthesis and purification of a long-chain fatty acid lactate ester like

oleyl lactate is depicted below.
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General Synthesis Workflow for Oleyl Lactate

Reactants:
- Lactic Acid (or Lactide)

- Oleyl Alcohol

Esterification Reaction

Acid Catalyst
(e.g., p-toluenesulfonic acid)

Purification:
- Neutralization

- Washing
- Drying

- Distillation/Chromatography

Oleyl Lactate

Characterization:
- NMR

- IR
- Mass Spectrometry

Click to download full resolution via product page

General synthesis and purification workflow.

Experimental Protocol: General Direct Esterification
The following is a generalized protocol for the direct esterification of a carboxylic acid with an

alcohol, which can be adapted for the synthesis of oleyl lactate.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap, combine oleyl alcohol (1 equivalent) and a suitable solvent such as toluene.

Catalyst Addition: Add a catalytic amount of an acid catalyst, for example, p-toluenesulfonic

acid (0.1 equivalents).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1624670/docs?utm_src=pdf-body-img#oleyl-lactate-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b1624670/docs?utm_src=pdf-body#oleyl-lactate-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Addition: Add lactic acid (1.2 equivalents) to the mixture.

Reaction: Heat the mixture to reflux. The water formed during the reaction is azeotropically

removed and collected in the Dean-Stark trap. Monitor the reaction progress by thin-layer

chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Wash the organic

layer sequentially with a saturated sodium bicarbonate solution, water, and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purification: The crude oleyl lactate can be further purified by column chromatography or

vacuum distillation.

Potential Applications in Research and Drug
Development
While the primary established use of oleyl lactate is in cosmetics, its chemical structure

suggests potential for investigation in other scientific domains, particularly in drug delivery and

formulation science.

Drug Delivery and Formulation:

Long-chain fatty acid esters are known to function as penetration enhancers in transdermal

drug delivery systems.[6] The lipophilic nature of the oleyl group combined with the hydroxyl

group of the lactate moiety gives oleyl lactate amphiphilic properties that could be

advantageous in formulating drug delivery systems. Fatty acid esters can increase the fluidity

of the stratum corneum, thereby enhancing the permeation of active pharmaceutical

ingredients (APIs) through the skin.

Esters of fatty alcohols and lactic acid, such as lauryl lactate and myristyl lactate, have been

investigated for their permeation-enhancing properties in transdermal drug delivery

applications.[6] It is plausible that oleyl lactate could exhibit similar or enhanced activity due to

the unsaturation in the oleyl chain, which may further increase lipid bilayer disruption in the

stratum corneum.
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The workflow for investigating a novel excipient like oleyl lactate in a drug delivery context

could follow the logical progression outlined below.

Investigational Workflow for Oleyl Lactate in Drug Delivery

Oleyl Lactate

Formulation Development:
- Emulsions

- Gels
- Nanoparticles

In Vitro Characterization:
- Permeation Studies (e.g., Franz Cells)

- Stability Testing
- Drug Release Kinetics

In Vivo Studies:
- Animal Models

- Efficacy and Toxicity Assessment

Clinical Evaluation

Click to download full resolution via product page

Logical workflow for drug delivery research.

Biological Activity and Signaling Pathways:

Currently, there is a lack of specific research into the biological activity and metabolic fate of

oleyl lactate. It is hypothesized that upon administration, oleyl lactate would be hydrolyzed by

esterases to yield oleyl alcohol and lactic acid. Both of these hydrolysis products are

endogenous and have well-characterized metabolic pathways.
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Oleyl Alcohol/Oleic Acid: Oleyl alcohol is readily oxidized to oleic acid in the body. Oleic acid

is the most abundant fatty acid in human adipose tissue and plays numerous roles in

metabolism and signaling. It is a key component of membrane phospholipids and

triglycerides.

Lactic Acid/Lactate: Lactate is a central player in cellular metabolism, acting as a shuttle for

energy between cells and a substrate for gluconeogenesis.[7] Recent research has also

identified lactate as a signaling molecule that can influence gene expression through histone

lactylation, a novel epigenetic modification.[8]

Given the metabolic products of oleyl lactate, it could be investigated as a pro-drug or delivery

vehicle for these molecules in specific therapeutic contexts. However, no signaling pathways

directly involving intact oleyl lactate have been described in the scientific literature.

Conclusion and Future Directions
Oleyl lactate is a compound with well-established utility in the cosmetics industry. For

researchers and professionals in drug development, it represents a largely unexplored

molecule with potential applications stemming from its physicochemical properties as a long-

chain fatty acid ester. Future research should focus on:

Detailed Synthesis and Characterization: Publication of robust and reproducible synthesis

and purification protocols.

In Vitro and In Vivo Studies: Evaluation of its efficacy as a penetration enhancer in various

drug formulations.

Metabolic Studies: Elucidation of its metabolic fate and pharmacokinetic profile.

Biological Activity Screening: Investigation of any intrinsic biological activities beyond its role

as an excipient.

The exploration of these areas will be crucial in determining the broader utility of oleyl lactate
in the pharmaceutical and life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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